4-ethynyl-2-methyloctahydro-2H-thiochromen-4-ol

• IUPAC Name: 4-ethynyl-2-methyl-2,3,4a,5,6,7,8,8a-octahydrothiochromen-4-ol
• InChI: InChI=1S/C12H18OS/c1-3-12(13)8-9(2)14-11-7-5-4-6-10(11)12/h1,9-11,13H,4-8H2,2H3
• InChI Key: HMMPBKORGPXTEU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2CCCCC2S1)(C#C)O
• Molecular Formula: C12H18OS
• Molecular Weight: 210.34 g/mol

Description

4-ethynyl-2-methyloctahydro-2H-thiochromen-4-ol is a synthetic compound that has gained attention in the scientific community due to its potential applications in pharmacology and medicinal chemistry. This compound belongs to the class of thiochromene derivatives, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

4-ethynyl-2-methyloctahydro-2H-thiochromen-4-ol has potential applications in pharmacology and medicinal chemistry. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. The compound has also been studied for its potential use as a neuroprotective agent.

Mechanism of Action

The mechanism of action of 4-ethynyl-2-methyloctahydro-2H-thiochromen-4-ol is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation, cancer, and bacterial growth. The compound may also exert its neuroprotective effects by modulating the activity of neurotransmitter receptors and reducing oxidative stress.
Biochemical and Physiological Effects
Studies have shown that 4-ethynyl-2-methyloctahydro-2H-thiochromen-4-ol can inhibit the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. The compound has also been found to induce apoptosis in cancer cells and inhibit the growth of various bacterial strains. In addition, 4-ethynyl-2-methyloctahydro-2H-thiochromen-4-ol has been shown to protect against oxidative stress and reduce neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethynyl-2-methyloctahydro-2H-thiochromen-4-ol in lab experiments is its relatively low toxicity and high solubility in water and organic solvents. However, the compound is not commercially available and must be synthesized in the lab, which can be time-consuming and expensive. In addition, more studies are needed to fully understand the mechanism of action and potential side effects of the compound.

Future Directions

Future research on 4-ethynyl-2-methyloctahydro-2H-thiochromen-4-ol could focus on its potential use as a therapeutic agent for various diseases. Studies could investigate the compound's efficacy and safety in animal models of inflammation, cancer, and bacterial infections. In addition, research could explore the compound's potential as a neuroprotective agent in models of neurodegenerative diseases. Further studies could also investigate the structure-activity relationship of thiochromene derivatives to optimize the compound's biological activity and pharmacokinetic properties.